Cas no 75-85-4 (2-Methyl-2-butanol)

2-methyl-2-butanol is a common tertiary alcohol. It is a colorless liquid at room temperature and has a camphor like odor. It is slightly soluble in water and miscible with ethanol \ diethyl ether \ benzene \ chloroform \ glycerol. It is flammable and prone to elimination reaction. Ethynyl isopropanol is synthesized by the addition of acetone and acetylene in industry, and then is prepared by nickel catalyzed hydrogenation. It can also be prepared by the hydration of 2-methyl-2-butene in sulfuric acid< Br>
2-Methyl-2-butanol structure
2-Methyl-2-butanol structure
2-Methyl-2-butanol
75-85-4
C5H12O
88.15
MFCD00004478
34026
6405

2-Methyl-2-butanol Properties

Names and Identifiers

    • 2-Methyl-2-butanol
    • 2-METHYLBUTAN-2-OL
    • AMYL ALCOHOL, TERT-
    • AMYLENE HYDRATE
    • DIMETHYLETHYLCARBINOL
    • ETHYLDIMETHYLCARBINOL
    • T-AMYL ALCOHOL
    • TERT-AMYL ALCOHOL
    • TERT-PENTANOL
    • TERT-PENTYL ALCOHOL
    • 1,1-Dimethyl-1-propanol
    • 2-butanol,2-methyl-
    • 2-Methyl butanol-2
    • 2-methyl-2-butano
    • 2-methyl-2-butanol (tert-amyl alcohol)
    • 3-Methylbutan-3-ol
    • 3-Methyl-butanol-(3)
    • Amylenhydrate
    • C2H5C(CH3)2OH
    • tert-Amylalcoholneat
    • 1,1-dimethylpropan-1-ol
    • 1,1-dimethylpropanol
    • 2-ethyl-2-propanol
    • t-amyl
    • tert.Amylalkohol
    • tertiary amyl alcohol
    • t-pentylalcohol
    • 2-methylbutanol-2
    • Methyl-2 butanol-2
    • Tert- amyl alcohol
    • +Expand
    • MFCD00004478
    • MSXVEPNJUHWQHW-UHFFFAOYSA-N
    • 1S/C5H12O/c1-4-5(2,3)6/h6H,4H2,1-3H3
    • CCC(C)(C)O
    • 1361351

Computed Properties

  • 88.08880
  • 1
  • 1
  • 1
  • 88.089
  • 6
  • 39.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 20.2A^2

Experimental Properties

  • 1.16730
  • 20.23000
  • 7140
  • n20/D 1.405(lit.)
  • 120 g/L (20 ºC)
  • 102 °C(lit.)
  • −12 °C (lit.)
  • 12 mmHg ( 20 °C)
  • Fahrenheit: 68 ° f < br / > Celsius: 20 ° C < br / >
  • Miscible with alcohol, ether, benzene, chloroform, glycerol, oils and acetone.
  • Colorless transparent liquid with special pungent smell.
  • 6.0 (118g/l, H2O, 20℃)neutral
  • Light sensitive. Highly flammable. Incompatible with strong oxidizing agents.
  • It is slightly soluble in water and can dissolve methanol, ethanol, acetone, ethyl acetate, oleic acid, stearic acid and paraffin.
  • Sensitive to light
  • 0.805 g/mL at 25 °C(lit.)

2-Methyl-2-butanol Security Information

  • GHS02 GHS02 GHS07 GHS07
  • SC0175000
  • 1
  • 3
  • S46
  • II
  • II
  • R11; R20; R37/38
  • 3
  • F F Xn Xn
  • UN 1105 3/PG 2
  • H225,H315,H332,H335
  • P210,P261
  • warning
  • Flammable area
  • III
  • 11-20-21-37/38-41
  • Danger
  • Yes
  • LD50 orally in rats: 1.0 g/kg (Schaffarzick, Brown)
  • 1.3-9.6%(V)
  • 3

2-Methyl-2-butanol Customs Data

  • 2905199090

  • China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2-Methyl-2-butanol Synthesis

2-Methyl-2-butanol Related Literature

Related Categories

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